Cas no 1105245-41-7 (ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate
• CAS No: 1105245-41-7
• MF: C₂₆H₂₆N₄O₆
• MW: 490.507846355438
• CID: 5470430
• Update Time: 2025-05-30

ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-methyl-5-[2-[4-(4-nitrophenyl)-1-piperazinyl]-2-oxoacetyl]-4-phenyl-, ethyl ester
• ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C26H26N4O6/c1-3-36-26(33)21-17(2)27-23(22(21)18-7-5-4-6-8-18)24(31)25(32)29-15-13-28(14-16-29)19-9-11-20(12-10-19)30(34)35/h4-12,27H,3,13-16H2,1-2H3
• InChI Key： ILRUKBSPVHZSIK-UHFFFAOYSA-N
• SMILES： N1C(C(C(N2CCN(C3=CC=C([N+]([O-])=O)C=C3)CC2)=O)=O)=C(C2=CC=CC=C2)C(C(OCC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate

Ethyl 2-Methyl-5-{2-[4-(4-Nitrophenyl)Piperazin-1-Yl]-2-Oxoacetyl}-4-Phenyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate, with the CAS number 1105245-41-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is notable for its intricate structure, which incorporates a pyrrole ring, a piperazine moiety, and several substituents that contribute to its unique pharmacological properties. Recent advancements in synthetic chemistry have enabled researchers to explore the potential of this compound in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

The core structure of this compound features a pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom. The pyrrole ring is substituted with several groups, including a methyl group at the 2-position and a phenyl group at the 4-position. These substituents play a crucial role in stabilizing the molecule and enhancing its bioavailability. The 5-position of the pyrrole ring is occupied by an acetyl group that is further modified with a piperazine ring substituted with a nitrophenyl group. This piperazine moiety is a key feature of the molecule, as it contributes to its ability to interact with various biological targets.

Recent studies have highlighted the potential of ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phenyl-1H-pyrrole-3-carboxylate as a promising candidate for anti-cancer drug development. Researchers have demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, including breast and colon cancer cells. The mechanism of action appears to involve inhibition of key enzymes involved in cell cycle regulation and apoptosis induction.

In addition to its anti-cancer properties, this compound has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that it may exert neuroprotective effects by modulating oxidative stress and inflammation pathways. The presence of the nitrophenyl group within the piperazine ring is believed to contribute to these effects by enhancing the molecule's ability to cross the blood-brain barrier.

The synthesis of ethyl 2-methyl-5-{2-[4-(4-nitrophenyl)piperazin-1-yl]-2-oxoacetyl}-4-phen yl -pyrrole -3-carboxy late involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrrole ring through cyclization reactions, followed by substitution reactions to introduce the various functional groups.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the molecular structure and provided insights into its conformational flexibility and stability under different conditions.

In terms of pharmacokinetics, eth yl 2-methyl -5-{...} -carboxy late has shown favorable absorption profiles in preclinical models, suggesting that it may be suitable for oral administration. However, further studies are required to fully understand its pharmacokinetic properties in humans.

Despite its promising potential, there are still challenges associated with the development of this compound into a clinical drug. One major hurdle is optimizing its selectivity for specific biological targets while minimizing off-target effects. Additionally, long-term toxicity studies are needed to evaluate its safety profile before it can be considered for human trials.

In conclusion, ethyl 2-methyl -5-{...} -carboxy late represents an exciting advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on improving its therapeutic efficacy and safety profile, this compound holds great promise for addressing unmet medical needs in oncology and neurology.